Cas no 2137989-83-2 (Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate)

• Product Name: Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate
• CAS No: 2137989-83-2
• MF: C₈H₁₄NNaO₂S
• MW: 211.257031917572
• CID: 6288311
• PubChem ID: 165952687
• Update Time: 2025-05-20

Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate Chemical and Physical Properties

Names and Identifiers

• 2137989-83-2
• EN300-724395
• sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate
• Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate

• Inchi： 1S/C8H15NO2S.Na/c10-12(11)7-8-2-1-4-9(6-8)5-3-8;/h1-7H2,(H,10,11);/q;+1/p-1
• InChI Key： DXKYJXBGFMJVTR-UHFFFAOYSA-M
• SMILES： S(CC12CCCN(CC1)C2)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 211.06429414g/mol
• Monoisotopic Mass: 211.06429414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate

Introduction to Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate (CAS No. 2137989-83-2)

Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate, identified by its CAS number 2137989-83-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a unique class of molecules characterized by its bicyclic structure and functional groups, which make it a promising candidate for various biochemical applications. The presence of a nitrogen atom within the bicyclic framework introduces a high degree of flexibility and reactivity, enabling diverse interactions with biological targets.

The 1-azabicyclo[3.2.1]octan-5-yl moiety is particularly noteworthy due to its structural complexity and potential biological significance. This bicyclic scaffold is derived from azabicyclooctane, a class of compounds known for their role in enzyme inhibition and receptor binding. The specific arrangement of atoms in this structure allows for precise spatial orientation, which is crucial for modulating biological activity. In recent years, there has been growing interest in leveraging such scaffolds for the development of novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate is synthesized through a multi-step process that involves the careful selection of starting materials and reaction conditions. The methanesulfinate group (-SO₂NH₂) attached to the bicyclic core enhances the compound's solubility in polar solvents, making it more amenable for biological testing. This feature is particularly advantageous in pharmacological studies, where solvent compatibility is often a critical factor in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate with various biological targets. Molecular docking studies have revealed that this compound exhibits potential binding interactions with enzymes involved in pain signaling pathways, such as cyclooxygenase (COX) and microsomal prostaglandin E synthase 1 (mPGES). These interactions suggest that Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate may serve as a lead compound for developing new analgesics with improved efficacy and reduced side effects.

In addition to its potential role in pain management, Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate has shown promise in preclinical studies related to neuroprotection and inflammation modulation. The unique structural features of this compound allow it to interact with multiple targets simultaneously, potentially leading to synergistic therapeutic effects. For instance, studies have indicated that it may inhibit the activation of nuclear factor kappa B (NFκB), a key transcription factor involved in inflammatory responses.

The synthesis and characterization of Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate have been refined through iterative optimization processes aimed at maximizing yield and purity while minimizing unwanted byproducts. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the structural integrity of the compound at various stages of synthesis.

One of the most compelling aspects of Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate is its potential for further derivatization to create novel analogs with enhanced pharmacological properties. By modifying substituents on the bicyclic core or introducing additional functional groups, researchers can fine-tune the compound's bioactivity and selectivity profile. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The development of new pharmaceuticals often involves rigorous testing to assess safety and efficacy before moving into clinical trials. Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate has undergone preliminary toxicity studies, which have shown no significant adverse effects at tested doses when administered orally or intraperitoneally in animal models. These findings support its further investigation as a potential drug candidate.

As research continues to uncover new applications for Sodium {1-azabicyclo[3.2.1]octan-5-yl}methanesulfinate}, collaborations between academic institutions and pharmaceutical companies are likely to play a pivotal role in advancing its development from bench to market-ready product faster than ever before.